Cas no 338982-39-1 (2-(3-Chlorophenyl)-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carbonitrile)

• Product Name: 2-(3-Chlorophenyl)-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carbonitrile
• CAS No: 338982-39-1
• MF: C₁₀H₅ClN₄O₂
• MW: 248.625300168991
• MDL: MFCD00794270
• CID: 3143041
• PubChem ID: 2764048
• Update Time: 2025-11-02

2-(3-Chlorophenyl)-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• <br>2-(3-Chlorophenyl)-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carbonitri le
• MFCD00794270
• 2-(3-chlorophenyl)-3,5-dioxo-1,2,4-triazine-6-carbonitrile
• SB73419
• 338982-39-1
• 5K-917
• Oprea1_869135
• AKOS005070648
• 2-(3-chlorophenyl)-3,5-dioxo-4H-1,2,4-triazine-6-carbonitrile
• CS-0364491
• DTXSID501139982
• 2-(3-Chlorophenyl)-3,5-dioxo-2,3,4,5-tetrahydro -1,2,4-triazine-6-carbonitrile
• 2-(3-chlorophenyl)-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carbonitrile
• 2-(3-Chlorophenyl)-2,3,4,5-tetrahydro-3,5-dioxo-1,2,4-triazine-6-carbonitrile
• 2-(3-Chlorophenyl)-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carbonitrile

• MDL： MFCD00794270
• Inchi： 1S/C10H5ClN4O2/c11-6-2-1-3-7(4-6)15-10(17)13-9(16)8(5-12)14-15/h1-4H,(H,13,16,17)
• InChI Key： LFHUMQNNLWKIIP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(NC(C(C#N)=N1)=O)=O

Computed Properties

• Exact Mass: 248.0101031Da
• Monoisotopic Mass: 248.0101031Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 85.6Ų

Experimental Properties

• Melting Point: 204-206°C

2-(3-Chlorophenyl)-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carbonitrile Security Information

• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-(3-Chlorophenyl)-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carbonitrile

In-Depth Analysis of 2-(3-Chlorophenyl)-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carbonitrile (CAS No. 338982-39-1)

The compound 2-(3-Chlorophenyl)-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carbonitrile (CAS 338982-39-1) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique triazine core and carbonitrile functional group, this compound serves as a versatile intermediate in the synthesis of biologically active molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics targeting metabolic disorders and inflammatory diseases.

One of the key structural features of 2-(3-Chlorophenyl)-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carbonitrile is its chlorophenyl substitution, which enhances its lipophilicity and binding affinity to certain biological targets. This characteristic makes it a valuable scaffold in medicinal chemistry, especially in the development of enzyme inhibitors. Recent studies have explored its role in modulating kinase activity, a hot topic in oncology research due to the growing focus on targeted cancer therapies.

From a synthetic chemistry perspective, the triazine-carbonitrile framework offers multiple sites for functionalization, enabling the creation of diverse derivatives. This adaptability aligns with current trends in fragment-based drug design, where researchers seek modular building blocks for high-throughput screening. The compound’s stability under physiological conditions further enhances its appeal as a pharmacophore candidate.

In agrochemical applications, 2-(3-Chlorophenyl)-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carbonitrile has shown promise as a precursor for herbicidal and fungicidal agents. With increasing global emphasis on sustainable agriculture, there is heightened interest in developing eco-friendly crop protection solutions. The compound’s mode of action—interfering with essential metabolic pathways in pests—positions it as a potential alternative to traditional pesticides, addressing concerns about environmental persistence.

The commercial availability of CAS 338982-39-1 has expanded due to its utility in high-value chemical synthesis. Suppliers often highlight its >98% purity, catering to stringent requirements in pharmaceutical GMP manufacturing. Analytical techniques like HPLC and NMR are routinely employed to verify its structural integrity, reflecting industry standards for precision in fine chemicals.

Emerging research directions include computational studies of this compound’s molecular docking properties, leveraging AI-driven platforms to predict its interactions with biological targets. Such approaches align with the pharmaceutical industry’s shift toward in silico drug discovery, reducing reliance on costly wet-lab experiments. These advancements have propelled 338982-39-1 into discussions about next-generation drug repurposing strategies.

Environmental and regulatory aspects of 2-(3-Chlorophenyl)-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carbonitrile are also under scrutiny. Its biodegradation profile and ecotoxicity data are critical for compliance with REACH and other global chemical regulations. Manufacturers are investing in green chemistry protocols to synthesize this compound, minimizing hazardous byproducts—a response to the demand for sustainable production practices.

For researchers sourcing this material, key considerations include storage stability (recommended at -20°C under inert atmosphere) and compatibility with common organic solvents. Its solubility in DMSO and DMF facilitates experimental workflows, particularly in biological assays. These practical attributes contribute to its growing adoption in academic and industrial labs.

Looking ahead, the trajectory for CAS 338982-39-1 appears robust, with patent filings increasingly incorporating its derivatives. Its intersection with trending scientific themes—precision medicine, agrochemical innovation, and computational chemistry—ensures continued relevance. As synthetic methodologies evolve, this compound will likely play a pivotal role in addressing complex challenges across life sciences and materials engineering.